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Compound of Interest

Compound Name: QuadraSil MP

Cat. No.: B1169412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
QuadraSil MP is a high-performance silica-based adsorbent widely utilized in the

pharmaceutical and fine chemical industries for its exceptional metal scavenging capabilities.[1]

Its efficacy stems from the strategic functionalization of a silica support with mercaptopropyl

(SH) groups, which exhibit a strong affinity for a variety of metal ions.[1] This technical guide

provides an in-depth overview of the core physical and chemical properties of QuadraSil MP,

along with generalized experimental protocols for its synthesis and characterization, to support

its application in research and development.

Physical and Chemical Properties
The performance of QuadraSil MP as a metal scavenger is intrinsically linked to its physical

and chemical characteristics. These properties are summarized in the tables below.

Physical Properties
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Property Value Units Notes

Appearance
White to cream, free-

flowing solid
-

Available in powder or

bead form.[2]

Particle Shape Spherical or Irregular -

Spherical and

irregular forms are

available.[3][4]

Average Particle Size 54 (Spherical) µm
A range of 20-100 µm

is also cited.[5][6]

Particle Size

Distribution
250 - 710 (Irregular) µm [4]

Surface Area ~715 m²/g

Determined by BET

nitrogen adsorption.[1]

[5]

Pore Size 60 Å [5]

Water Solubility Insoluble -

The hydrophobic

nature is due to the

mercaptopropyl

surface modification.

[2]

Swell Characteristics Zero swell -

This simplifies its use

in cartridge systems.

[3]

Chemical Properties
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Property Value/Description Units Notes

Base Material Functionalized Silica -

Provides a robust and

chemically resistant

framework.

Functional Group Mercaptopropyl (SH) -

Provides strong

chemical affinity for

metal ions.[1]

Functional Group

Loading
1.0 - 1.5 mmol/g

This is a key

determinant of the

material's metal

scavenging capacity.

[7]

pH Stability 1 - 14 pH units

Maintains structural

integrity and

functionality in a wide

range of acidic and

basic conditions.[2]

Thermal

Decomposition
>200 °C

Indicates high thermal

stability of the

functional groups.[2]

Chemical Resistance High -

Inert to most common

organic and aqueous

solvents.[2]

Experimental Protocols
The following sections describe generalized experimental methodologies for the synthesis and

characterization of mercaptopropyl-functionalized silica, representative of QuadraSil MP.

Synthesis of Mercaptopropyl-Functionalized Silica
The introduction of mercaptopropyl groups onto a silica support can be achieved primarily

through two methods: co-condensation and post-synthesis grafting (grafting).
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1. Co-condensation Method:

This one-pot synthesis involves the simultaneous hydrolysis and condensation of a silica

precursor (e.g., tetraethyl orthosilicate - TEOS) and a functional organosilane (e.g., (3-

mercaptopropyl)trimethoxysilane - MPTMS).

Materials: Tetraethyl orthosilicate (TEOS), (3-mercaptopropyl)trimethoxysilane (MPTMS),

ethanol, deionized water, and a catalyst (e.g., ammonia).

Procedure:

TEOS and MPTMS are dissolved in ethanol.

Deionized water and the catalyst are added to the solution under vigorous stirring.

The mixture is stirred for a set period (e.g., 16 hours) at ambient temperature to allow for

the formation of the functionalized silica particles.[8]

The resulting particles are collected by centrifugation or filtration, washed with ethanol and

water, and dried.

2. Post-Synthesis Grafting Method:

In this method, a pre-formed silica support is first synthesized and then chemically modified

with the mercaptopropyl groups.

Materials: Pre-synthesized silica particles, (3-mercaptopropyl)trimethoxysilane (MPTMS),

and a suitable solvent (e.g., toluene).

Procedure:

The silica particles are dried to remove surface water.

The dried silica is suspended in the solvent.

MPTMS is added to the suspension, and the mixture is refluxed for a specified time to

allow the organosilane to react with the surface silanol groups of the silica.
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The functionalized silica is then filtered, washed with the solvent to remove unreacted

MPTMS, and dried.

Characterization Methods
Surface Area and Pore Size Analysis (BET Analysis): The specific surface area and pore size

distribution are determined by nitrogen adsorption-desorption isotherms at 77 K using a

surface area and porosimetry analyzer. The Brunauer-Emmett-Teller (BET) method is used

to calculate the specific surface area.

Particle Size and Morphology (Electron Microscopy): The size, shape, and surface

morphology of the particles are visualized using Scanning Electron Microscopy (SEM) and

Transmission Electron Microscopy (TEM).

Functional Group Analysis (Thermogravimetric Analysis - TGA): TGA is used to determine

the amount of organic functional groups grafted onto the silica surface. The sample is heated

under a controlled atmosphere, and the weight loss at different temperatures corresponds to

the decomposition of the organic moieties.

Chemical Structure (Fourier-Transform Infrared Spectroscopy - FTIR): FTIR is employed to

identify the chemical bonds present in the material, confirming the presence of the

mercaptopropyl groups and the silica framework.

Visualizations
Synthesis of Mercaptopropyl-Functionalized Silica
The following diagram illustrates the two primary synthesis routes for creating mercaptopropyl-

functionalized silica.

Caption: Synthesis pathways for mercaptopropyl-functionalized silica.

Metal Scavenging Mechanism of QuadraSil MP
The core functionality of QuadraSil MP lies in the ability of its mercaptopropyl groups to

chelate metal ions, effectively removing them from solution.

Caption: Metal chelation by the mercaptopropyl group on the silica surface.
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Conclusion
QuadraSil MP is a highly engineered material with well-defined physical and chemical

properties that make it an effective tool for metal scavenging in demanding applications. Its

high surface area, robust nature, and specific functionalization contribute to its efficiency in

purifying active pharmaceutical ingredients and fine chemicals. Understanding these core

characteristics and the underlying principles of its synthesis and function is crucial for its

optimal use in research and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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